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Compound of Interest

Compound Name: Fmoc-D-Abu-OH

Cat. No.: B557763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Nα-

Fmoc-D-α-aminobutyric acid (Fmoc-D-Abu-OH), a key reagent in peptide synthesis.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
Fmoc-D-Abu-OH is classified as a hazardous substance. The primary hazards associated with

this compound are:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) are not readily available for Fmoc-D-Abu-OH, the identified hazards

necessitate stringent safety protocols.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Fmoc-D-Abu-OH is provided in the

table below.
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Property Value

Chemical Formula C₁₉H₁₉NO₄[2][3][4][5]

Molecular Weight 325.36 g/mol [4][5]

Appearance
White to off-white or beige powder/crystalline

powder.[6]

Melting Point 161-163 °C[2][4]

Solubility Generally good solubility in organic solvents.[3]

Storage Temperature 2-8°C[2][5][7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of the compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Fmoc-D-Abu-OH to determine the

appropriate level of PPE. The following are minimum recommendations:

Eye Protection: Safety glasses with side shields or goggles are mandatory.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[8]

Respiratory Protection: If handling fine powders or generating dust, a NIOSH-approved

respirator (e.g., N95) is recommended.[5][7]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[8]

Engineering Controls
Work with Fmoc-D-Abu-OH should be conducted in a well-ventilated area.[1][2][8] A chemical

fume hood is recommended, especially when handling larger quantities or if there is a potential

for dust generation.[8]
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General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust.[1][8]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[8]

Remove contaminated clothing and wash it before reuse.[1]

Storage
Store Fmoc-D-Abu-OH in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2][8] Recommended storage temperature is between 2-8°C.[2][5][7]

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[1][2]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water. If skin

irritation occurs, seek medical advice.[1][2][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.[8]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek medical

attention.

Spills and Leaks
For small spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[8] For larger spills, follow the same procedure, and

ensure the area is well-ventilated.[8] Prevent the material from entering drains.[8]

Stability and Reactivity
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Stability: Stable under recommended storage conditions.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[8]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[8]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for Fmoc-D-Abu-OH are not publicly available, the following

are summaries of the standardized OECD (Organisation for Economic Co-operation and

Development) protocols used to assess skin and eye irritation.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the preferred species for this test.[9]

Application: A single dose of the test substance (0.5 g for solids) is applied to a small area of

shaved skin (approximately 6 cm²).[9] An untreated area of skin serves as a control.[9]

Exposure: The test substance is held in contact with the skin for a specified period, typically

4 hours.[9]

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 1, 24, 48, and 72 hours) after removal of the test substance.[10]

Observations may continue for up to 14 days to assess the reversibility of any effects.[9][10]

Classification: The substance is classified as an irritant based on the severity and

persistence of the observed skin reactions.[8]
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OECD 404: Skin Irritation Protocol

Test Substance Application
(0.5g on rabbit skin) 4-Hour ExposureContact Substance RemovalEnd of Exposure Observation Period

(1, 24, 48, 72 hrs, up to 14 days)
Post-Exposure Assess Erythema & EdemaScoring Classification

(Irritant or Non-Irritant)
Evaluation

Click to download full resolution via product page

Experimental workflow for OECD Guideline 404.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline details the method for determining the potential of a substance to cause eye

irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the recommended test animal.[4]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.[1][4] The other eye remains untreated and serves as a control.[1][4]

Observation: The eye is examined for signs of irritation, including corneal opacity, iritis, and

conjunctival redness and swelling, at 1, 24, 48, and 72 hours after application.[4] The

observation period can extend up to 21 days to assess the reversibility of effects.[1][3]

Classification: The substance is classified based on the severity and reversibility of the

observed ocular lesions.[1]

OECD 405: Eye Irritation Protocol

Test Substance Instillation
(Conjunctival Sac)

Observation Period
(1, 24, 48, 72 hrs, up to 21 days)

Post-Application Assess Corneal Opacity, Iritis,
Conjunctival Redness & Edema

Scoring Classification
(Irritant or Non-Irritant)

Evaluation

Click to download full resolution via product page

Experimental workflow for OECD Guideline 405.
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Logical Flow of Safe Handling Procedures
The following diagram illustrates the logical progression of safety measures when working with

Fmoc-D-Abu-OH.

Safe Handling Workflow for Fmoc-D-Abu-OH

Control Measures

Hazard Identification
(Skin, Eye, Respiratory Irritant)

Risk Assessment

Implement Control Measures

Safe Handling & Storage Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Emergency Preparedness Waste Disposal

Click to download full resolution via product page

Logical workflow for safe handling of Fmoc-D-Abu-OH.

This guide is intended to provide comprehensive safety and handling information for Fmoc-D-
Abu-OH. It is not a substitute for a thorough risk assessment and adherence to all applicable

institutional and regulatory safety protocols. Always consult the most recent Safety Data Sheet

(SDS) before working with any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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